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Compound of Interest

Compound Name: Methyl citrate

Cat. No.: B3326548

The nomenclature "methyl citrate” is not specific to a single compound. Scientific literature
and chemical databases identify at least three common derivatives: Trimethyl Citrate, and
different isomers of methyilcitric acid. The specific compound of interest should be identified by
its uniqgue CAS number to avoid ambiguity in research and development.

Key Physicochemical Properties

A summary of the key quantitative data for these compounds is presented below for easy

comparison.
Molecular Weight (
Compound Name CAS Number Molecular Formula
g/mol )
Methyl citrate 26163-61-1 C7H100 206.15[1]
Trimethyl citrate 1587-20-8 C9H1407 234.2[2][3]
2-Methylcitric acid 6061-96-7 C7H1007 206.15[4][5]

Note: The molecular formula for "Methyl citrate” with CAS number 26163-61-1 appears to be
C7H1007 in some sources, which would align its molecular weight with 2-Methylcitric acid.
However, one source lists it as C7H100. This discrepancy highlights the importance of using
the CAS number for precise identification.
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Overview of Methyl Citrate Compounds

Methyl Citrate (CAS 26163-61-1): This compound has been identified as a Monoamine
oxidase B (MAO-B) inhibitor with an IC50 of 0.23 mM. It was isolated from the fruits of Opuntia
ficus-indica var. saboten Makino.

Trimethyl Citrate (CAS 1587-20-8): As the trimethyl ester of citric acid, this compound is often
used in chemical synthesis. One documented synthesis method involves the reaction of citric
acid with thionyl chloride in anhydrous methanol.

2-Methyilcitric Acid (CAS 6061-96-7): This compound is an endogenous tricarboxylic acid. It is
formed from the condensation of propionyl-CoA with oxaloacetic acid by citrate synthase. 2-
Methylcitric acid is a known metabolite in the propionate metabolism cycle and its levels can be
elevated in individuals with cobalamin (vitamin B12) deficiency.

Experimental Protocols

Detailed experimental protocols are highly specific to the compound and the research question.
To provide relevant methodologies, clarification on the specific "methyl citrate" of interest is
required. Generally, protocols could include:

o Synthesis and Purification: As described for Trimethyl Citrate, this would involve detailed
steps for reaction setup, monitoring, workup, and purification, often verified by techniques
like NMR, HPLC, and mass spectrometry.

¢ Enzyme Inhibition Assays: For compounds like the MAO-B inhibitor, protocols would detalil
the enzyme source, substrate, buffer conditions, and method of detecting inhibition.

o Metabolite Quantification: For endogenous compounds like 2-Methylcitric acid, protocols
would focus on sample preparation from biological matrices (e.g., serum, urine, dried blood
spots) and quantification using methods like GC-MS or LC-MS/MS.

Logical Workflow for Compound Characterization

The following diagram illustrates a generalized workflow for the identification and
characterization of a chemical compound in a research setting.
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Figure 1. General Workflow for Chemical Compound Characterization
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Figure 1. General Workflow for Chemical Compound Characterization
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Further in-depth analysis, including specific signaling pathways and detailed experimental
protocols, can be provided upon clarification of the precise methyl citrate compound of
interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 26163-61-1|Methyl citrate|BLD Pharm [bldpharm.com]

e 2. citthem.com [citchem.com]

e 3. TRIMETHYL CITRATE | 1587-20-8 [chemicalbook.com]

e 4. scbt.com [scbt.com]

e 5. 2-Methyilcitric acid | C7H1007 | CID 515 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Unambiguous Identification of Methyl Citrate
Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3326548#methyl-citrate-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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